8-methoxy-4-methyl-2-(4-methyl-1-piperidinyl)quinoline

• IUPAC Name: 8-methoxy-4-methyl-2-(4-methylpiperidin-1-yl)quinoline
• InChI: InChI=1S/C17H22N2O/c1-12-7-9-19(10-8-12)16-11-13(2)14-5-4-6-15(20-3)17(14)18-16/h4-6,11-12H,7-10H2,1-3H3
• InChI Key: QHBTXVHKXRTOCR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC3=C(C=CC=C3OC)C(=C2)C
• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol

Description

8-methoxy-4-methyl-2-(4-methyl-1-piperidinyl)quinoline, also known as MMQ, is a synthetic compound that has been studied for its potential use in various scientific research applications. MMQ is a quinoline derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 8-methoxy-4-methyl-2-(4-methyl-1-piperidinyl)quinoline is not fully understood, but it is believed to involve the inhibition of DNA polymerase activity. 8-methoxy-4-methyl-2-(4-methyl-1-piperidinyl)quinoline has been shown to bind to DNA and inhibit the replication of DNA, leading to cell death.
Biochemical and Physiological Effects
8-methoxy-4-methyl-2-(4-methyl-1-piperidinyl)quinoline has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. 8-methoxy-4-methyl-2-(4-methyl-1-piperidinyl)quinoline has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 8-methoxy-4-methyl-2-(4-methyl-1-piperidinyl)quinoline in lab experiments is its ability to bind to DNA and emit fluorescence, making it a useful tool for DNA detection and analysis. However, one limitation of using 8-methoxy-4-methyl-2-(4-methyl-1-piperidinyl)quinoline is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 8-methoxy-4-methyl-2-(4-methyl-1-piperidinyl)quinoline. One direction is the further investigation of its potential use in cancer therapy. Another direction is the study of its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of 8-methoxy-4-methyl-2-(4-methyl-1-piperidinyl)quinoline and its potential toxicity.

Synthesis Methods

The synthesis of 8-methoxy-4-methyl-2-(4-methyl-1-piperidinyl)quinoline involves the reaction of 4-methyl-1-piperidinyl-2-nitrobenzene with 8-methoxy-4-methylquinoline in the presence of a reducing agent such as iron powder. The resulting compound is then purified through various methods such as column chromatography to obtain pure 8-methoxy-4-methyl-2-(4-methyl-1-piperidinyl)quinoline.

Scientific Research Applications

8-methoxy-4-methyl-2-(4-methyl-1-piperidinyl)quinoline has been studied for its potential use in various scientific research applications. One such application is its use as a fluorescent probe for the detection of DNA. 8-methoxy-4-methyl-2-(4-methyl-1-piperidinyl)quinoline has been shown to bind to DNA and emit fluorescence, making it a useful tool for DNA detection and analysis.